![molecular formula C19H19N3O5S2 B2421279 N-(4-methoxyphenyl)-2-(2-(4-methoxyphenylsulfonamido)thiazol-4-yl)acetamide CAS No. 922000-74-6](/img/structure/B2421279.png)
N-(4-methoxyphenyl)-2-(2-(4-methoxyphenylsulfonamido)thiazol-4-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-methoxyphenyl)-2-(2-(4-methoxyphenylsulfonamido)thiazol-4-yl)acetamide, commonly known as MTA, is a synthetic compound with potential applications in the field of medicine and biochemistry. MTA is a thiazole derivative that has been synthesized through a multi-step process, and its structure has been characterized using various spectroscopic techniques.
Scientific Research Applications
Anticonvulsant Activity
Compounds with a sulfonamide thiazole moiety, similar to N-(4-methoxyphenyl)-2-(2-(4-methoxyphenylsulfonamido)thiazol-4-yl)acetamide, have been synthesized and evaluated for their anticonvulsant activity. One of these compounds demonstrated significant anticonvulsive effects, indicating the potential of such compounds in treating convulsions (Farag et al., 2012).
Antioxidant and Anti-inflammatory Properties
Studies on N-(4-aryl-1,3-thiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides have shown that these compounds exhibit good antioxidant activity in various assays. Additionally, some of these compounds have demonstrated excellent anti-inflammatory activity, making them potential candidates for treating inflammation-related conditions (Koppireddi et al., 2013).
Antimicrobial Properties
Novel thiazoles synthesized by incorporating pyrazole moiety have been found to exhibit significant anti-bacterial and anti-fungal activities. These findings suggest the potential of such compounds in the development of new antimicrobial agents (Saravanan et al., 2010).
Anticancer and Antiviral Activities
Certain thiazol-4-one derivatives have been synthesized and tested for their anticancer and antiviral activities. One specific compound was found to be highly active against Tacaribe TRVL 11 573 virus strain, highlighting the potential of these compounds in cancer and viral therapy (Havrylyuk et al., 2013).
COX Inhibitory Activity
Research on 5,6-diaryl-1,2,4-triazine derivatives indicates strong inhibitory activity on the COX-2 enzyme, with one compound exhibiting high selectivity on this enzyme. This suggests the potential application of these compounds in conditions where COX-2 inhibition is beneficial (Ertas et al., 2022).
properties
IUPAC Name |
N-(4-methoxyphenyl)-2-[2-[(4-methoxyphenyl)sulfonylamino]-1,3-thiazol-4-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O5S2/c1-26-15-5-3-13(4-6-15)20-18(23)11-14-12-28-19(21-14)22-29(24,25)17-9-7-16(27-2)8-10-17/h3-10,12H,11H2,1-2H3,(H,20,23)(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQELGJFXLWOAPE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)CC2=CSC(=N2)NS(=O)(=O)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-methoxyphenyl)-2-(2-(4-methoxyphenylsulfonamido)thiazol-4-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.